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Compound of Interest

Compound Name: 2-Aminoindan-2-phosphonic acid

Cat. No.: B182778

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-Aminoindan-2-phosphonic acid (AIP) is a competitive inhibitor of
phenylalanine ammonia-lyase (PAL), a key enzyme in the phenylpropanoid biosynthetic
pathway in plants.[1][2][3] This pathway is responsible for the production of a wide array of
phenolic compounds that are vital for plant growth and defense.[1] As an inhibitor of PAL, AIP is
a valuable tool in plant biology and agricultural research to study the effects of phenylpropanoid
pathway modulation.[4][5] Proper preparation of a stock solution is the first critical step for
ensuring reproducible and accurate experimental results.

These application notes provide a detailed protocol for the preparation, storage, and handling
of a 2-Aminoindan-2-phosphonic acid stock solution.

Safety Precautions and Handling

Prior to handling 2-Aminoindan-2-phosphonic acid, it is crucial to read and understand its
Safety Data Sheet (SDS). The compound presents several hazards.[6][7]

Hazard Summary:
o Harmful if swallowed.[6]
e Causes skin irritation.[6]

o Causes serious eye irritation/damage.[6][7]
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e May cause respiratory irritation.[6]

Required Personal Protective Equipment (PPE) and Handling Guidelines:

o Ventilation: Handle in a well-ventilated place, such as a chemical fume hood.[8]

o Gloves: Wear suitable chemical-impermeable gloves. Always inspect gloves before use.[8]

o Eye Protection: Use safety glasses or goggles. For splash hazards, a face shield is
recommended.

e Clothing: Wear a lab coat or fire/flame resistant and impervious clothing.[8]
e Dust Prevention: Avoid the formation of dust and aerosols when handling the solid form.[8]

o General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.[6]

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[8]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a doctor.[8]

o Eye Contact: Rinse cautiously with pure water for at least 15 minutes, removing contact
lenses if present and easy to do. Seek immediate medical attention.[7][8]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center or
doctor immediately.[8]

Compound Data and Properties

Summarized below are the key chemical and physical properties of 2-Aminoindan-2-
phosphonic acid.
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Property Value Reference
(2-amino-1,3-dihydroinden-2-

IUPAC Name ) i [9]
yl)phosphonic acid
AIP, (2-Amino-2,3-dihydro-1H-

Synonyms ) ] ] [3][9]
inden-2-yl)phosphonic acid

CAS Number 141120-17-4 [1][2][3][10]

Molecular Formula CoH12NOsP [11[3119]

Molecular Weight 213.17 g/mol [1][11]

Predicted Boiling Point

443.5+55.0 °C

[4]

Density

1.46 g/cm3

[4]

Solubility and Recommended Solvents

The solubility of 2-Aminoindan-2-phosphonic acid is a critical factor in preparing a

homogenous stock solution. Based on available data, water is the recommended solvent.

Solvent Solubility (at 25°C) Notes
A stock solution of 4 mM was
successfully prepared usin
Water 4 mM yprep I
distilled water for cell culture
experiments.[3][12]
DMSO Insoluble Not a suitable solvent.[13]
Ethanol Insoluble Not a suitable solvent.[13]

Experimental Protocol: Preparation of a 4 mM
Agueous Stock Solution

This protocol details the steps to prepare a 4 mM stock solution of 2-Aminoindan-2-

phosphonic acid in distilled water. This concentration has been cited in published research for

use in plant cell suspension cultures.[12]
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Materials:

2-Aminoindan-2-phosphonic acid (solid powder)

» Distilled or deionized water

e Analytical balance

e Spatula

¢ Weighing paper or boat

o Appropriate volumetric flask (e.g., 10 mL, 25 mL, 50 mL)
e Magnetic stirrer and stir bar (optional, but recommended)
« Sterile microcentrifuge tubes or cryovials for aliquoting

e Pipettes

Calculation: To prepare a stock solution of a specific volume, use the following formula: Mass
(g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 10 mL of a 4 mM stock solution:

Convert concentration to mol/L: 4 mM = 0.004 mol/L

Convert volume to L: 10 mL=0.010 L

Calculate mass: 0.004 mol/L x 0.010 L x 213.17 g/mol = 0.0085268 g

Convert mass to mg: 0.0085268 g = 8.53 mg
Procedure:

» Weighing: Carefully weigh out the calculated amount (e.g., 8.53 mg for 10 mL) of 2-
Aminoindan-2-phosphonic acid powder using an analytical balance.
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o Transfer: Transfer the powder to the appropriate volumetric flask. Ensure all powder is
transferred by rinsing the weighing boat with a small amount of the distilled water and adding
the rinse to the flask.

» Dissolving: Add approximately half of the final desired volume of distilled water to the flask
(e.g., 5 mL for a 10 mL final volume).

o Mixing: Gently swirl the flask or use a magnetic stirrer on a low setting to dissolve the
compound completely. Sonication may be used cautiously if dissolution is slow.

o Final Volume Adjustment: Once the solid is fully dissolved, add distilled water to bring the
solution to the final volume, ensuring the bottom of the meniscus aligns with the calibration
mark on the volumetric flask.

o Homogenization: Cap the flask and invert it several times to ensure the solution is thoroughly
mixed and homogenous.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile tubes (e.g.,
cryovials). This prevents contamination and degradation from repeated freeze-thaw cycles.

[2]

Storage and Stability

Proper storage is essential to maintain the stability and activity of the stock solution.

Storage Temperature Shelf Life Notes

Recommended for long-term

-80°C 6 months

storage.[2]

Suitable for short-term storage.
-20°C 1 month

[2]

The solid compound should be

stored at room temperature in
Room Temperature Not Recommended an inert atmosphere.[4]

However, solutions should be

stored frozen.
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Key Recommendation: Always aliquot the stock solution to avoid repeated freeze-thaw cycles,

which can degrade the compound.[2]

Visualized Workflows and Pathways

Diagram 1: Stock Solution Preparation Workflow

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.medchemexpress.com/2-aminoindan-2-phosphonic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation Phase

1. Calculate and Weigh
2-Aminoindan-2-phosphonic acid

:

2. Transfer to
Volumetric Flask

:

3. Add ~50% Volume
of Distilled Water

:

4. Mix Until
Completely Dissolved

:

5. Add Water to
Final Volume

:

6. Cap and Invert
to Homogenize

Storagev' Phase

7. Aliquot into
Sterile Tubes

8. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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